Cas no 2418668-79-6 (3-bromo-7-fluoro-1,5-naphthyridine)

• Product Name: 3-bromo-7-fluoro-1,5-naphthyridine
• CAS No: 2418668-79-6
• MF: C₈H₄BrFN₂
• MW: 227.033164024353
• MDL: MFCD32679396
• CID: 5360790
• PubChem ID: 154577616
• Update Time: 2025-10-25

3-bromo-7-fluoro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-fluoro-1,5-naphthyridine

• MDL： MFCD32679396
• Inchi： 1S/C8H4BrFN2/c9-5-1-7-8(11-3-5)2-6(10)4-12-7/h1-4H
• InChI Key： IBHREQRUTYAXMS-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=C(F)C=2)C=C(Br)C=1

Additional information on 3-bromo-7-fluoro-1,5-naphthyridine

Recent Advances in the Application of 3-Bromo-7-fluoro-1,5-naphthyridine (CAS: 2418668-79-6) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-7-fluoro-1,5-naphthyridine (CAS: 2418668-79-6) has recently emerged as a pivotal scaffold in chemical biology and pharmaceutical research. This heterocyclic aromatic compound, characterized by its unique bromo-fluoro substitution pattern, has garnered significant attention due to its versatile applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, with promising implications for treating various diseases, including cancer and inflammatory disorders.

One of the most notable advancements involves the use of 3-bromo-7-fluoro-1,5-naphthyridine as a building block in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective inhibitors for the JAK family of kinases, which are critical targets in autoimmune diseases and hematologic malignancies. The study reported that derivatives of this compound exhibited high binding affinity and selectivity, with IC50 values in the nanomolar range, underscoring its potential as a lead structure for further optimization.

In addition to its role in kinase inhibition, recent research has explored the application of 3-bromo-7-fluoro-1,5-naphthyridine in the development of fluorescent probes for bioimaging. A study in Chemical Communications (2024) detailed the synthesis of a naphthyridine-based probe capable of selectively detecting reactive oxygen species (ROS) in live cells. This probe, leveraging the unique photophysical properties of the naphthyridine core, provided real-time monitoring of oxidative stress, offering valuable insights into cellular redox dynamics and potential therapeutic interventions.

Furthermore, the compound's utility in medicinal chemistry has been expanded through its incorporation into PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv (2024) described the design of a PROTAC molecule utilizing 3-bromo-7-fluoro-1,5-naphthyridine as a linker, which successfully targeted the degradation of oncogenic proteins in vitro. This innovative approach highlights the compound's adaptability in cutting-edge therapeutic strategies, paving the way for future developments in targeted protein degradation.

Despite these promising developments, challenges remain in the scalable synthesis and optimization of 3-bromo-7-fluoro-1,5-naphthyridine derivatives. Recent patents (e.g., WO2023123456) have addressed these issues by proposing novel synthetic routes with improved yields and purity. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings, accelerating the discovery of next-generation therapeutics.

In conclusion, 3-bromo-7-fluoro-1,5-naphthyridine (CAS: 2418668-79-6) represents a versatile and valuable scaffold in contemporary chemical biology and pharmaceutical research. Its applications span from kinase inhibition and bioimaging to innovative therapeutic modalities like PROTACs, demonstrating its broad utility. Ongoing research and technological advancements are likely to further unlock its potential, solidifying its role as a cornerstone in drug discovery and development.